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Compound of Interest

Compound Name: Calcium;diiodide;tetrahydrate

Cat. No.: B088675 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the known information regarding the crystal

structure of calcium diiodide tetrahydrate (CaI₂·4H₂O). While a definitive crystal structure has

been reported in the scientific literature, detailed crystallographic data is not readily available in

publicly accessible databases. This document outlines the available physicochemical

properties, general synthesis and crystallization methodologies, and provides a framework for

the presentation of crystallographic data once obtained.

Physicochemical Properties
Calcium diiodide tetrahydrate is a hydrated form of calcium iodide, appearing as white to off-

white or tan crystals or chunks. It is known to be deliquescent, meaning it readily absorbs

moisture from the air.

Property Value Reference

Chemical Formula CaI₂·4H₂O [1]

Molecular Weight 365.95 g/mol [1]

CAS Number 13640-62-5 [1]

Appearance
White to off-white to tan

crystals or chunks
[2]
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Crystallographic Data
The crystal structure of calcium diiodide tetrahydrate was determined by G. Thiele and D.

Putzas in 1984 and published in Zeitschrift für anorganische und allgemeine Chemie.

Unfortunately, the detailed crystallographic data from this publication, including unit cell

parameters, space group, and atomic coordinates, is not available in the common

crystallographic databases such as the Inorganic Crystal Structure Database (ICSD), the

Crystallography Open Database (COD), and the Cambridge Structural Database (CSD).

For the purpose of this guide, a template for the presentation of such data is provided below.

Should this data become accessible, it would be organized as follows:

Crystallographic Parameter Value

Crystal System Data not available

Space Group Data not available

Unit Cell Dimensions

a (Å) Data not available

b (Å) Data not available

c (Å) Data not available

α (°) Data not available

β (°) Data not available

γ (°) Data not available

Unit Cell Volume (Å³) Data not available

Z (Formula units per unit cell) Data not available

Calculated Density (g/cm³) Data not available

Experimental Protocols
Synthesis and Crystallization
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Detailed experimental protocols for the synthesis of single crystals of calcium diiodide

tetrahydrate are not explicitly available. However, a general approach for the synthesis of

hydrated calcium iodide crystals can be inferred from related preparations. This typically

involves the reaction of a calcium salt with hydroiodic acid, followed by controlled crystallization

from an aqueous solution.

General Synthesis of Calcium Iodide Hydrates:

Reaction: Calcium carbonate (CaCO₃) or calcium hydroxide (Ca(OH)₂) is reacted with

hydroiodic acid (HI).

Neutralization: The reaction is carried out until the solution is neutralized.

Filtration: Any insoluble impurities are removed by filtration.

Crystallization: The resulting solution of calcium iodide is concentrated by evaporation, and

crystals are allowed to form upon cooling. The specific hydrate obtained (e.g., tetrahydrate)

will depend on the crystallization temperature and solution concentration.

Crystal Structure Determination
The determination of a crystal structure, such as that of calcium diiodide tetrahydrate, follows a

standardized workflow utilizing single-crystal X-ray diffraction.

Workflow for Single-Crystal X-ray Diffraction:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Crystal Structure of Calcium Diiodide Tetrahydrate: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088675#crystal-structure-of-calcium-diiodide-
tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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